Cas no 25354-55-6 (2-Propenenitrile, 3-amino-3-(4-methylphenyl)-)

• Product Name: 2-Propenenitrile, 3-amino-3-(4-methylphenyl)-
• CAS No: 25354-55-6
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• CID: 1422375
• PubChem ID: 1484878
• Update Time: 2025-04-20

2-Propenenitrile, 3-amino-3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 3-amino-3-(4-methylphenyl)-
• 3-amino-3-(4-methylphenyl)prop-2-enenitrile
• DTXSID10363315
• 25354-55-6

• Inchi： 1S/C10H10N2/c1-8-2-4-9(5-3-8)10(12)6-7-11/h2-6H,12H2,1H3
• InChI Key： AVWQBZGANBIJBI-UHFFFAOYSA-N
• SMILES： NC(=CC#N)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 158.0845
• Monoisotopic Mass: 158.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.81